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Compound of Interest

Compound Name: Bromochloromethane

Cat. No.: B122714 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of bromochloromethane (BCM), a

halogenated hydrocarbon with applications in organic synthesis and as a chemical

intermediate. This document details its chemical and physical properties, synthesis protocols,

applications, and safety and handling procedures, presenting quantitative data in structured

tables and process workflows as diagrams for clarity.

Chemical Identity and Formula
Bromochloromethane is a mixed halomethane.[1] Its fundamental chemical identity is

summarized below.

Identifier Value Reference

Chemical Formula CH₂BrCl [1][2][3]

Molecular Weight 129.38 g/mol [1][2][4]

IUPAC Name Bromo(chloro)methane [2]

CAS Number 74-97-5 [1][3]

Synonyms

Methylene chlorobromide,

Halon 1011, Chloromethyl

bromide

[1][2][5]
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Physicochemical Properties
Bromochloromethane is a clear, colorless to pale-yellow liquid with a sweet, chloroform-like

odor.[2][3][6] It is denser than water and is insoluble in water.[2][3] Key physical and chemical

properties are compiled in the table below.

Property Value Reference

Density 1.991 g/mL at 25 °C [2][7]

Boiling Point 68 °C (154 °F) [1][2]

Melting Point -88.0 °C (-126.3 °F) [1][3]

Vapor Pressure 115 - 142 mmHg at 20-25 °C [3][8]

Water Solubility
16.7 g/L; generally considered

insoluble
[1][9]

Refractive Index (n²⁰/D) 1.482 [1][7]

log P (Octanol-Water Partition

Coefficient)
1.41 - 1.55 [1][8]

Stability
Stable, but may discolor on

exposure to light.
[3][5]

Incompatibilities

Strong bases, strong oxidizing

agents, active metals (e.g.,

calcium, aluminum,

magnesium, zinc). Attacks

some plastics, rubber, and

coatings.

[3][9]

Experimental Protocols: Synthesis of
Bromochloromethane
Bromochloromethane is primarily synthesized from dichloromethane. The main commercial

methods are detailed below.
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Protocol 1: Bromination of Dichloromethane with Elemental Bromine

This is a common commercial method for producing bromochloromethane.

Reaction: 6 CH₂Cl₂ + 3 Br₂ + 2 Al → 6 CH₂BrCl + 2 AlCl₃[1]

Reactants:

Dichloromethane (CH₂Cl₂)

Bromine (Br₂)

Aluminum (Al) powder or shavings (acts as a catalyst)

Procedure:

Charge a suitable reactor with dichloromethane and aluminum.

Slowly add liquid bromine to the dichloromethane mixture. The reaction is exothermic and

should be controlled by cooling.

The aluminum reacts to form aluminum tribromide in situ, which catalyzes the halogen

exchange.

After the addition of bromine is complete, the reaction mixture is typically stirred until the

reaction is complete (monitored by gas chromatography).

The resulting mixture contains bromochloromethane, unreacted dichloromethane, and

aluminum chloride/bromide salts.

The product is purified by washing with water to remove the aluminum salts, followed by

fractional distillation to separate bromochloromethane from unreacted starting material

and any byproducts (like dibromomethane).[10]

Protocol 2: Hydrobromination of Dichloromethane

This alternative route uses hydrogen bromide as the bromine source.
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Reaction: CH₂Cl₂ + HBr --(AlCl₃)--> CH₂BrCl + HCl[1][11]

Reactants:

Dichloromethane (CH₂Cl₂)

Hydrogen Bromide (HBr), typically anhydrous gas

Aluminum trichloride (AlCl₃) as a catalyst

Procedure:

Add aluminum trichloride catalyst to dichloromethane in a reactor.

Bubble anhydrous hydrogen bromide gas through the mixture.

Maintain the reaction temperature as specified by the process parameters.

The reaction progress is monitored to ensure optimal conversion.

Upon completion, the product mixture is washed to remove the catalyst and then purified

by distillation.[12]

A visual representation of the primary synthesis workflow is provided below.
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Workflow: Commercial Synthesis of Bromochloromethane

Reactants

Process

Products

Dichloromethane (CH₂Cl₂)

Catalytic Bromination

Bromine (Br₂) Aluminum (Al)

Washing & Distillation

Crude Mixture

Aluminum Chloride (AlCl₃)

Byproduct

Bromochloromethane (CH₂BrCl)

Purified Product

Click to download full resolution via product page

Caption: Commercial synthesis of bromochloromethane from dichloromethane.

Applications in Research and Drug Development
While its use as a fire extinguishing agent (Halon 1011) has been phased out due to its ozone-

depleting potential, bromochloromethane remains a valuable laboratory and industrial

chemical.[1][10]

Chemical Intermediate: It is a key building block in organic synthesis.[13] Its utility stems

from the differential reactivity of the bromine and chlorine atoms, allowing for selective

transformations. It is used in the manufacturing of:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b122714?utm_src=pdf-body-img
https://www.benchchem.com/product/b122714?utm_src=pdf-body
https://www.benchchem.com/product/b122714?utm_src=pdf-body
https://en.wikipedia.org/wiki/Bromochloromethane
https://19january2021snapshot.epa.gov/sites/static/files/2015-07/documents/c16826.pdf
https://www.cphi-online.com/product/bromo-chloro-methane-bcm/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122714?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pesticides and Biocides: BCM is an important intermediate for synthesizing active

ingredients like 2-(thiocyanomethyl)-thiobenzothiazole (TCMTB).[13][14]

Pharmaceuticals: It serves as a reagent in the synthesis of various pharmaceutical

compounds.[7][13][15]

Solvent: Due to its ability to dissolve a range of organic compounds, it can be used as a

solvent in specific laboratory applications.[7][15]

Reagent in Organic Chemistry: It is used as a source of the CH₂Cl group in various

reactions.

The logical relationship of BCM as a precursor is illustrated in the diagram below.

Role of Bromochloromethane as a Chemical Intermediate

Bromochloromethane
(CH₂BrCl)

Pesticides
(e.g., TCMTB)

Synthesis of

Pharmaceuticals

Synthesis of

Other Fine Chemicals

Synthesis of

Click to download full resolution via product page

Caption: Bromochloromethane as a precursor in chemical synthesis.

Safety, Handling, and Hazard Information
Bromochloromethane is a hazardous substance and must be handled with appropriate safety

precautions. It is an irritant to the eyes, skin, and respiratory system.[10][16]
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Hazard Type
Description and
Precautions

Reference

GHS Hazard Statements

H315: Causes skin

irritation.H318/H319: Causes

serious eye

damage/irritation.H332:

Harmful if inhaled.H335: May

cause respiratory irritation.

[1][16]

Handling

Use only in a well-ventilated

area or under a chemical fume

hood. Avoid contact with eyes,

skin, and clothing. Wash hands

thoroughly after handling.

Store protected from light in a

cool, dry, well-ventilated area

away from incompatible

substances.

[5]

Personal Protective Equipment

(PPE)

Eyes: Chemical safety goggles

or a face shield.Skin:

Appropriate chemical-resistant

gloves and protective

clothing.Respiratory: Use a

respirator with an organic

vapor cartridge if ventilation is

inadequate.

[5][9][10]

First Aid Inhalation: Move to fresh air. If

not breathing, give artificial

respiration. Seek medical

attention.Skin Contact:

Immediately flush skin with

plenty of water for at least 15

minutes while removing

contaminated clothing.Eye

Contact: Immediately flush

eyes with plenty of water for at

[5]
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least 15 minutes. Seek

immediate medical

attention.Ingestion: Do NOT

induce vomiting. Give 2-4

cupfuls of milk or water if the

victim is conscious. Seek

medical attention.

Occupational Exposure Limits

(OSHA PEL)

200 ppm (1050 mg/m³) as an

8-hour time-weighted average.
[1][6]

Spectroscopic Data
Characterization of bromochloromethane is typically performed using standard spectroscopic

methods.

Nuclear Magnetic Resonance (NMR): ¹H NMR and ¹³C NMR spectra are available for

structural confirmation.[7][17]

Mass Spectrometry (MS): Mass spectra show a characteristic isotopic pattern due to the

presence of bromine and chlorine atoms.[18][19]

Infrared (IR) Spectroscopy: IR spectra provide information on the vibrational modes of the C-

H, C-Cl, and C-Br bonds.[7][18]

Raman Spectroscopy: Raman spectra are also available for this compound.[7][20]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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